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Compound of Interest

Compound Name: 1-Phenyl-2,5-dihydro-1H-pyrrole

Cat. No.: B171779 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-2,5-dihydro-1H-pyrrole
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 1-Phenyl-2,5-
dihydro-1H-pyrrole. The following guidance is based on the safety information for structurally

similar compounds, including 1-Phenyl-1H-pyrrole-2,5-dione and 2,5-Dimethyl-1-phenylpyrrole.

It is imperative to handle this compound with caution in a controlled laboratory environment.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals handling 1-Phenyl-2,5-dihydro-1H-pyrrole.

Hazard Summary and Precautionary Measures
Based on analogous compounds, 1-Phenyl-2,5-dihydro-1H-pyrrole is anticipated to be

harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2]

Therefore, appropriate precautions must be taken to minimize exposure.

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[2][3]
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Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Use only outdoors or in a well-ventilated area.[2]

Store in a locked up, cool, dry, and well-ventilated place with the container tightly closed.[1]

[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical to ensure safety. The following table summarizes the

recommended PPE for handling 1-Phenyl-2,5-dihydro-1H-pyrrole.

Protection Type Recommended Equipment Standards/Specifications

Eye and Face
Chemical safety goggles or a

face shield.[1]

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or protective suit.[1]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

working outside a fume hood

or if dust/aerosols are

generated.[1]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1]

Operational and Disposal Plans
Handling and Storage:

All handling of 1-Phenyl-2,5-dihydro-1H-pyrrole should be conducted in a well-ventilated

chemical fume hood.[1]

Avoid the generation of dust and aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/25-dimethyl-1-phenylpyrrole-pid_Rock23866.html
https://www.fishersci.com/store/msds?partNumber=AC130710250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/r750948
https://www.echemi.com/sds/25-dimethyl-1-phenylpyrrole-pid_Rock23866.html
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://www.echemi.com/sds/25-dimethyl-1-phenylpyrrole-pid_Rock23866.html
https://www.fishersci.com/store/msds?partNumber=AC130710250&countryCode=US&language=en
https://www.benchchem.com/product/b171779?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://www.benchchem.com/product/b171779?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB1316296_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containers should be kept tightly closed and stored in a cool, dry place away from

incompatible substances such as strong oxidizing agents.[1]

Spill Management:

In case of a spill, evacuate the area.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,

labeled container for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste materials in accordance with all applicable federal, state, and local

environmental regulations.

Contents and containers should be disposed of at an approved waste disposal plant.[3][4]

Contaminated packaging should be treated as the chemical itself.

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1][3]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

Remove contaminated clothing and wash it before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical help if you feel unwell.[2]

Physicochemical Data (Based on Analogs)
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The following table summarizes key physicochemical data for structurally related compounds to

provide an estimate of the properties of 1-Phenyl-2,5-dihydro-1H-pyrrole.

Property
1-Phenyl-1H-pyrrole-2,5-

dione
1-Phenylpyrrole

Molecular Formula C₁₀H₇NO₂ C₁₀H₉N

Molecular Weight 173.17 g/mol 143.19 g/mol

Appearance Yellow needles Solid

Melting Point 86-90 °C[3] 58-60 °C

Boiling Point 162-163 °C @ 12 mmHg[3] 234 °C

Solubility Slightly soluble in water[1] Not specified

Safe Handling Workflow
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Safe Handling Workflow for 1-Phenyl-2,5-dihydro-1H-pyrrole

Preparation & PPE

Handling in Fume Hood

Proceed with caution

Storage

Store unused chemical

Spill Response

If spill occurs

Decontamination

After experiment

Retrieve for use

After cleanup

Waste Disposal

End of Process

Dispose of waste
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Caption: Workflow for the safe handling of 1-Phenyl-2,5-dihydro-1H-pyrrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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